Cas no 196496-02-3 (3-Oxocyclopent-1-enecarboxylic acid)

3-Oxocyclopent-1-enecarboxylic acid is a cyclic keto-acid derivative with a reactive enone functionality, making it a versatile intermediate in organic synthesis. Its structure combines a cyclopentenone ring with a carboxylic acid group, enabling applications in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The compound’s α,β-unsaturated carbonyl system allows for conjugate addition reactions, while the carboxyl group facilitates further derivatization. It is particularly useful in cyclization and annulation reactions, serving as a key building block for complex molecular frameworks. The product is typically supplied in high purity, ensuring consistent performance in synthetic workflows. Proper handling is advised due to its potential reactivity.
3-Oxocyclopent-1-enecarboxylic acid structure
196496-02-3 structure
Product Name:3-Oxocyclopent-1-enecarboxylic acid
CAS No:196496-02-3
MF:C6H6O3
MW:126.110042095184
CID:116955
PubChem ID:11366989
Update Time:2025-08-05

3-Oxocyclopent-1-enecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclopentene-1-carboxylicacid, 3-oxo-, radical ion(1+) (9CI)
    • 1-Cyclopentene-1-carboxylic acid, 3-oxo-
    • 3-OXOCYCLOPENT-1-ENECARBOXYLIC ACID,
    • 1-Cyclopentene-1-carboxylic acid, 3-oxo-, radical ion(1+) (9CI)
    • MFCD11046428
    • 3-oxocyclopent-1-enecarboxylic acid
    • 196496-02-3
    • W-204668
    • 3-oxocyclopentene-1-carboxylic Acid
    • FT-0740671
    • AKOS006306590
    • 3-Oxo-cyclopent-1-enecarboxylic acid
    • 1-Cyclopentene-1-carboxylic acid, 3-oxo-, radical ion(1+)
    • 1-Cyclopentene-1-carboxylic acid, 3-oxo- (9CI)
    • 3-OXOCYCLOPENT-1-ENE-1-CARBOXYLIC ACID
    • D82157
    • SCHEMBL14293551
    • AMY36569
    • DTXSID70910708
    • AS-77578
    • CS-0188012
    • FT-0764622
    • 108384-36-7
    • 3-OXO-1-CYCLOPENTENE-1-CARBOXYLIC ACID
    • 95%, stabilized 0.1%HQ
    • DB-059754
    • DB-348444
    • 3-Oxocyclopent-1-enecarboxylic acid
    • Inchi: 1S/C6H6O3/c7-5-2-1-4(3-5)6(8)9/h3H,1-2H2,(H,8,9)
    • InChI Key: OVRALHWIAFCVSV-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C(=O)O)CC1

Computed Properties

  • Exact Mass: 126.031694049g/mol
  • Monoisotopic Mass: 126.031694049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 278.6±39.0 °C at 760 mmHg
  • Flash Point: 136.5±23.6 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-Oxocyclopent-1-enecarboxylic acid Security Information

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3-Oxocyclopent-1-enecarboxylic acid Related Literature

Additional information on 3-Oxocyclopent-1-enecarboxylic acid

3-Oxocyclopent-1-enecarboxylic Acid (CAS No. 196496-02-3): An Emerging Compound in Medicinal Chemistry

3-Oxocyclopent-1-enecarboxylic acid (CAS No. 196496-02-3) is a cyclic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its cyclopentene ring and a ketone group, exhibits a range of biological activities that make it a valuable candidate for drug development.

The chemical structure of 3-Oxocyclopent-1-enecarboxylic acid is defined by its five-membered ring with a double bond and a ketone group at the 3-position. This structure confers stability and reactivity, making it an attractive scaffold for the synthesis of more complex molecules. Recent studies have highlighted the importance of such cyclic compounds in the development of novel drugs, particularly in areas such as anti-inflammatory agents, anti-cancer drugs, and neuroprotective agents.

In the context of anti-inflammatory research, 3-Oxocyclopent-1-enecarboxylic acid has shown promising results. A study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The selective inhibition of COX-2 without affecting COX-1 suggests that these derivatives could be developed into safer nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

Beyond its anti-inflammatory properties, 3-Oxocyclopent-1-enecarboxylic acid has also been investigated for its potential as an anti-cancer agent. Research conducted at the National Cancer Institute in 2021 revealed that certain derivatives of this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the disruption of mitochondrial membrane potential and the activation of caspase pathways, leading to programmed cell death.

In the realm of neuroprotection, 3-Oxocyclopent-1-enecarboxylic acid has shown promise in mitigating neuronal damage associated with neurodegenerative diseases. A study published in the Journal of Neurochemistry in 2023 found that this compound can protect neurons from oxidative stress and excitotoxicity by modulating intracellular calcium levels and enhancing antioxidant defenses. These findings suggest that 3-Oxocyclopent-1-enecarboxylic acid could be a valuable lead compound for developing neuroprotective drugs.

The synthetic accessibility of 3-Oxocyclopent-1-enecarboxylic acid is another factor contributing to its appeal in medicinal chemistry. Various synthetic routes have been developed to produce this compound and its derivatives efficiently. One notable method involves the cyclization of an appropriate dienophile with a substituted acetylene under mild conditions, followed by oxidation to introduce the ketone group. This synthetic flexibility allows researchers to explore a wide range of structural modifications to optimize biological activity and pharmacokinetic properties.

In conclusion, 3-Oxocyclopent-1-enecarboxylic acid (CAS No. 196496-02-3) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the discovery and design of novel therapeutic agents.

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